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Compound of Interest

Compound Name: Isotodesnitazene

CAS No.: 2732926-27-9

Cat. No.: B15721120

Get Quote

A Comparative Guide to the Receptor Activation Profiles of Isotodesnitazene and

Isotonitazene

For researchers, scientists, and drug development professionals, understanding the nuanced

differences in the receptor activation profiles of novel synthetic opioids is critical for predicting

their pharmacological effects and potential toxicity. This guide provides an objective

comparison of isotodesnitazene and isotonitazene, supported by experimental data, detailed

methodologies, and visual representations of key pathways and workflows.

Introduction
Isotonitazene is a potent synthetic opioid belonging to the 2-benzylbenzimidazole class of

compounds, which first emerged on the illicit drug market around April 2019.[1][2] It is

structurally related to etonitazene, a compound synthesized in the 1950s that was never

approved for medical use due to its high potency.[2] Isotodesnitazene (also known as N-

desethyl isotonitazene) is a known metabolite of isotonitazene but has also emerged as a

potent synthetic opioid in its own right.[3] Both compounds are recognized as potent μ-opioid

receptor (MOR) agonists.[2][4]
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Quantitative Receptor Activation Data
The following table summarizes the in vitro receptor binding affinities (Ki) and functional

potencies (EC50) of isotodesnitazene and isotonitazene at the μ (MOR), δ (DOR), and κ

(KOR) opioid receptors.
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Compound Receptor Assay Type Parameter Value (nM) Reference

Isotonitazene MOR

Radioligand

Binding

([³H]DAMGO)

Ki 0.323 ± 0.094 [1]

KOR

Radioligand

Binding

([³H]U69,593)

Ki 271 ± 83 [1]

DOR

Radioligand

Binding

([³H]DPDPE)

Ki 115 ± 24 [1]

MOR

GTPγS

Binding (rat

membranes)

EC50 0.99 [5][6]

MOR

GTPγS

Binding

(CHO-MOR

cells)

EC50 0.71 [5][6]

MOR
cAMP

Inhibition
EC50 0.0536 [7]

Isotodesnitaz

ene
MOR

GTPγS

Binding
EC50

Subnanomola

r
[4]

KOR
GTPγS

Binding
EC50 >1000 [4]

DOR
GTPγS

Binding
EC50 >1000 [4]

MOR
cAMP

Inhibition
EC50 0.00413 [7]

Receptor Activation Profile Comparison
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Both isotonitazene and isotodesnitazene are highly potent and selective agonists for the μ-

opioid receptor.[1][4][8] In vitro studies demonstrate that both compounds have sub-nanomolar

binding affinities and functional potencies at the MOR.[1][4][5][6][7]

Isotonitazene has been characterized as a MOR "superagonist," exhibiting greater potency and

efficacy in G protein activation and β-arrestin2 recruitment assays compared to both the

standard agonist DAMGO and fentanyl.[8] It is highly selective for the MOR, with significantly

lower affinity for the KOR and DOR.[1][8] For instance, isotonitazene is reported to be over

15,000 times more potent at the MOR than at the KOR or DOR in some functional assays.[8]

Isotodesnitazene, a metabolite of isotonitazene, has been shown to be an even more potent

MOR agonist in some studies.[4][7] One study reported an EC50 value of 4.13 pM for

isotodesnitazene in a cAMP inhibition assay, making it one of the most potent opioids

evaluated in that particular study.[7] Like its parent compound, isotodesnitazene is a full MOR

agonist with high selectivity over KOR and DOR.[4] The high potency of this metabolite

suggests it likely contributes significantly to the overall pharmacological effects and toxicity

following isotonitazene administration.[9]

Signaling Pathways and Experimental Workflows
To visually represent the mechanisms and methodologies discussed, the following diagrams

have been generated using the DOT language.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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